2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride

• IUPAC Name: 2-(2-aminoethylsulfanyl)acetic acid;hydrochloride
• InChI: InChI=1S/C4H9NO2S.ClH/c5-1-2-8-3-4(6)7;/h1-3,5H2,(H,6,7);1H
• InChI Key: CJUJGECRDNSFKL-UHFFFAOYSA-N
• Canonical SMILES: C(CSCC(=O)O)N.Cl
• Molecular Formula: C4H10ClNO2S
• Molecular Weight: 171.65 g/mol
• CAS No.: 60116-66-7

Description

“2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride” is a versatile building block that can be used in a wide range of chemical reactions. This reagent is useful as an intermediate for synthesizing other compounds, such as pharmaceuticals and agrochemicals. It has a CAS Number of 60116-66-7.

Molecular Structure Analysis

The molecular formula of “this compound” is C4H10ClNO2S. It has a molecular weight of 171.65. The InChI code is 1S/C4H9NO2S.ClH/c5-1-2-8-3-4 (6)7;/h1-3,5H2, (H,6,7);1H.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available in my current resources, it is known to be a versatile building block in a wide range of chemical reactions.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature.

Scientific Research Applications

Metalation and Biological Activity

Studies have explored the metalation of compounds related to "2-[(2-Aminoethyl)sulfanyl]acetic acid hydrochloride" and their biological properties. The introduction of biogenic metals into these compounds can significantly alter their biological effects. Such metalated derivatives demonstrate potential in various biological applications due to their enhanced or altered activity (Adamovich et al., 2012).

Synthesis and Chemical Transformations

Research on the synthesis of derivatives of "this compound" and their subsequent chemical transformations has provided valuable insights into creating compounds with potential pharmacological activities. These synthetic pathways enable the development of novel compounds that can be further explored for various scientific applications (Rudyakova et al., 2006).

Antioxidant and Enzyme Inhibition Studies

Transition metal complexes of novel amino acid bearing Schiff base ligands, derived from or related to "this compound," have shown significant antioxidant properties and selective enzyme inhibitory activity. Such studies are crucial in the development of new therapeutic agents with specific biological targets (Ikram et al., 2015).

Biological Process Stimulation

Compounds derived from "this compound" have been investigated for their ability to stimulate various biological processes. These include promoting growth in beneficial bacteria, yeasts, and fungi, which can be applied in large-scale biotechnological processes for the production of fodder, baker’s yeasts, and citric acid (Mirskova et al., 2008).

Electrochemical Studies

Electrochemical studies have explored the degradation of compounds related to "this compound," such as sulfanilic acid, using advanced oxidation processes like electro-Fenton and photoelectro-Fenton reactions. These studies are crucial for understanding the environmental fate of such compounds and their potential impact (El-Ghenymy et al., 2012).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.